Cas no 881179-77-7 (17,21-Dihydroxy-pregn-4-ene-3,11,20-trione 3,20-Diethylene Ketal)

• Product Name: 17,21-Dihydroxy-pregn-4-ene-3,11,20-trione 3,20-Diethylene Ketal
• CAS No: 881179-77-7
• MF: C₂₅H₃₆O₇
• MW: 448.54914855957
• CID: 826970
• PubChem ID: 71316272
• Update Time: 2025-09-20

17,21-Dihydroxy-pregn-4-ene-3,11,20-trione 3,20-Diethylene Ketal Chemical and Physical Properties

Names and Identifiers

• 17,21-Dihydroxy-pregn-4-ene-3,11,20-trione 3,20-Diethylene Ketal
• (8S,9S,10R,13S,14S,17R)-17-hydroxy-17-[2-(hydroxymethyl)-1,3-dioxolan-2-yl]-10,13-dimethylspiro[1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-11-one
• DTXSID80747683
• 881179-77-7
• (8S,9S,10R,13S,14S,17R)-17-Hydroxy-17-[2-(hydroxymethyl)-1,3-dioxolan-2-yl]-10,13-dimethyl-1,6,7,8,9,10,12,13,14,15,16,17-dodecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolan]-11(2H)-one

• Inchi： 1S/C25H36O7/c1-21-7-8-23(29-9-10-30-23)13-16(21)3-4-17-18-5-6-24(28,25(15-26)31-11-12-32-25)22(18,2)14-19(27)20(17)21/h13,17-18,20,26,28H,3-12,14-15H2,1-2H3/t17-,18-,20+,21-,22-,24+/m0/s1
• InChI Key： VLQDGRPHSGYTFH-ZPOOQCFYSA-N
• SMILES： O[C@]1(C2(CO)OCCO2)CC[C@H]2[C@@H]3CCC4=CC5(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)OCCO5

Computed Properties

• Exact Mass: 448.24600
• Monoisotopic Mass: 448.24610348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• PSA: 94.45000
• LogP: 2.33780